Cas no 511522-70-6 (2-chloro-4,5-difluoro-pyridine)

2-Chloro-4,5-difluoro-pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents, enhances reactivity in nucleophilic aromatic substitution reactions, making it a valuable intermediate for constructing complex heterocyclic compounds. The electron-withdrawing effects of the fluorine atoms improve stability and regioselectivity in further functionalization. This compound is particularly useful in the development of active ingredients requiring precise substitution patterns. Its high purity and consistent performance ensure reliable results in research and industrial applications. Proper handling is advised due to its reactive nature.
2-chloro-4,5-difluoro-pyridine structure
511522-70-6 structure
Product Name:2-chloro-4,5-difluoro-pyridine
CAS No:511522-70-6
MF:C5H2ClF2N
MW:149.525887012482
CID:934861
PubChem ID:45079559
Update Time:2025-05-28

2-chloro-4,5-difluoro-pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-chloro-4,5-difluoro- (9CI)
    • 2-CHLORO-4,5-DIFLUOROPYRIDINE
    • Y9275
    • 2-chloro-4,5-difluoro-pyridine
    • 511522-70-6
    • pyridine,2-chloro-4,5-difluoro-
    • DTXSID40663734
    • AKOS006307156
    • SY047692
    • CS-0365204
    • 2-chloranyl-4,5-bis(fluoranyl)pyridine
    • SB53750
    • A828464
    • J-508713
    • MFCD11109699
    • MDL: MFCD11109699
    • Inchi: 1S/C5H2ClF2N/c6-5-1-3(7)4(8)2-9-5/h1-2H
    • InChI Key: NKHHRTHUHYUPCZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CN=1)F)F

Computed Properties

  • Exact Mass: 148.98400
  • Monoisotopic Mass: 148.9843831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 2.01320

2-chloro-4,5-difluoro-pyridine Pricemore >>

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